5-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-3-carboxylic acid
Description
Based on related compounds, this molecule is a bicyclic naphthyridine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid substituent. Such compounds are commonly employed as intermediates in pharmaceutical synthesis due to their stability and reactivity .
Key structural features include:
- Core structure: A 1,5-naphthyridine ring system (a bicyclic scaffold with nitrogen atoms at positions 1 and 5).
- Substituents: A Boc group at position 5 and a carboxylic acid at position 2.
- Saturation: Partial hydrogenation (tetrahydro) of the naphthyridine ring, enhancing conformational flexibility.
Properties
Molecular Formula |
C14H18N2O4 |
|---|---|
Molecular Weight |
278.30 g/mol |
IUPAC Name |
5-[(2-methylpropan-2-yl)oxycarbonyl]-7,8-dihydro-6H-1,5-naphthyridine-3-carboxylic acid |
InChI |
InChI=1S/C14H18N2O4/c1-14(2,3)20-13(19)16-6-4-5-10-11(16)7-9(8-15-10)12(17)18/h7-8H,4-6H2,1-3H3,(H,17,18) |
InChI Key |
OMSUZKUZWVGJHN-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC2=C1C=C(C=N2)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(tert-butoxycarbonyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-3-carboxylic acid typically involves the reaction of 5,6,7,8-tetrahydro-1,5-naphthyridine-3-carboxylic acid with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide or 4-dimethylaminopyridine (DMAP). The reaction is usually carried out in an organic solvent like tetrahydrofuran (THF) or acetonitrile (MeCN) at ambient temperature .
Industrial Production Methods
In an industrial setting, the production of Boc-protected compounds can be scaled up using flow microreactor systems. These systems allow for continuous production, which is more efficient and sustainable compared to batch processes .
Chemical Reactions Analysis
Types of Reactions
5-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-3-carboxylic acid can undergo various chemical reactions, including:
Substitution: The compound can participate in nucleophilic substitution reactions, where the Boc group is replaced by other functional groups.
Common Reagents and Conditions
Deprotection: TFA in dichloromethane or HCl in methanol are commonly used for Boc deprotection.
Substitution: Reagents like sodium hydroxide or DMAP in organic solvents are used for substitution reactions.
Major Products Formed
Scientific Research Applications
5-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-3-carboxylic acid has several applications in scientific research:
Chemistry: Used as a protecting group in the synthesis of complex organic molecules.
Biology: Employed in the synthesis of peptides and other biologically active compounds.
Medicine: Utilized in the development of pharmaceuticals, particularly in the synthesis of drug candidates.
Industry: Applied in the production of fine chemicals and intermediates for various industrial processes.
Mechanism of Action
The mechanism of action of 5-(tert-butoxycarbonyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-3-carboxylic acid primarily involves the protection and deprotection of amine groups. The Boc group is added to the amine under basic conditions, forming a stable carbamate. The deprotection process involves the cleavage of the Boc group under acidic conditions, releasing the free amine .
Comparison with Similar Compounds
Structural Analogues in Naphthyridine Family
The evidence highlights several structurally related naphthyridine derivatives (Table 1):
Table 1: Comparison of Naphthyridine Derivatives
Key Observations :
Positional Isomerism: The Boc group’s placement (positions 5 vs. 7 vs. 6) alters steric and electronic properties.
Functional Group Variation :
- Carboxylic Acid vs. Chlorine : The target compound’s COOH group (acidic, polar) contrasts with the chloro-substituted analog (CAS 625099-34-5), which is more lipophilic and reactive in cross-coupling reactions .
- Trifluoromethyl Group : The CF₃-substituted derivative (CAS 741736-98-1) exhibits enhanced metabolic stability and bioavailability due to fluorine’s electronegativity .
Price and Availability : Chlorinated and CF₃-substituted derivatives are more expensive (e.g., USD 507/250mg for the chloro analog), reflecting synthetic complexity or demand in medicinal chemistry .
Non-Naphthyridine Analogs
The pyrazolo-pyridine derivative (CAS 1803610-81-2) in provides a heterocyclic comparison:
Contrasting Properties :
- Solubility : The pyrazolo-pyridine’s additional nitrogen may enhance water solubility compared to naphthyridines.
- Applications : Pyrazolo-pyridines are often used as kinase inhibitors, whereas naphthyridines are prioritized for antiviral or antibacterial agents .
Biological Activity
5-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-3-carboxylic acid, with the CAS number 1393544-49-4, is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on antimicrobial properties, mechanisms of action, and relevant case studies.
- Molecular Formula : C14H18N2O4
- Molecular Weight : 278.31 g/mol
- Structure : The compound features a naphthyridine core which is crucial for its biological activity.
Antimicrobial Activity
Research indicates that naphthyridine derivatives exhibit significant antimicrobial properties. A study highlighted the antibacterial and antifungal activities of various naphthyridine derivatives, including those similar to 5-(tert-butoxycarbonyl)-5,6,7,8-tetrahydro-1,5-naphthyridine-3-carboxylic acid. Notably:
- Antibacterial Activity : Compounds related to this structure have shown effectiveness against drug-resistant pathogens. For instance, certain derivatives demonstrated selective and broad-spectrum antibacterial activity against strains like Staphylococcus aureus and Escherichia coli .
- Antifungal Activity : The same derivatives also exhibited antifungal properties against species such as Candida albicans and Aspergillus niger, making them potential candidates for treating infections where conventional therapies fail .
The mechanism through which these compounds exert their antimicrobial effects often involves the inhibition of bacterial DNA gyrase and topoisomerase IV. These enzymes are crucial for DNA replication and transcription in bacteria. Inhibition leads to cell death or growth arrest .
Case Studies
- Naphthyridine Derivatives Against MDR-TB :
- Selective Inhibition of ALK5 :
Data Table: Summary of Biological Activities
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
